Cas no 688354-52-1 (2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one)

2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one structure
688354-52-1 structure
Product Name:2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one
CAS No:688354-52-1
MF:C24H18ClN5OS
MW:459.950622081757
CID:6382215
PubChem ID:4343530
Update Time:2025-07-09

2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one
    • 4H-Pyrido[1,2-a]pyrimidin-4-one, 7-chloro-2-[[[4-[(phenylmethyl)amino]-2-quinazolinyl]thio]methyl]-
    • 2-(((4-(benzylamino)quinazolin-2-yl)thio)methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
    • BDBM95012
    • SMR000206794
    • HMS2544M07
    • 7-chloro-2-[[[4-[(phenylmethyl)amino]-2-quinazolinyl]thio]methyl]-4-pyrido[1,2-a]pyrimidinone
    • MLS000583608
    • cid_4343530
    • AKOS002089965
    • EU-0095014
    • 2-[[4-(benzylamino)quinazolin-2-yl]sulfanylmethyl]-7-chloropyrido[1,2-a]pyrimidin-4-one
    • 2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
    • CHEMBL1323064
    • 7-chloranyl-2-[[4-[(phenylmethyl)amino]quinazolin-2-yl]sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one
    • 2-({[4-(benzylamino)quinazolin-2-yl]thio}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
    • 688354-52-1
    • 2-[[[4-(benzylamino)quinazolin-2-yl]thio]methyl]-7-chloro-pyrido[1,2-a]pyrimidin-4-one
    • F0920-6840
    • Inchi: 1S/C24H18ClN5OS/c25-17-10-11-21-27-18(12-22(31)30(21)14-17)15-32-24-28-20-9-5-4-8-19(20)23(29-24)26-13-16-6-2-1-3-7-16/h1-12,14H,13,15H2,(H,26,28,29)
    • InChI Key: YUUUHELIQRXUKA-UHFFFAOYSA-N
    • SMILES: C12C=CC(Cl)=CN1C(=O)C=C(CSC1=NC(NCC3=CC=CC=C3)=C3C(=N1)C=CC=C3)N=2

Computed Properties

  • Exact Mass: 459.0920591g/mol
  • Monoisotopic Mass: 459.0920591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 834
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 95.8Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 656.4±65.0 °C(Predicted)
  • pka: 5.13±0.30(Predicted)

2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0920-6840-2μmol
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
2μl
$57.0 2023-05-18
Life Chemicals
F0920-6840-5μmol
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
5μl
$63.0 2023-05-18
Life Chemicals
F0920-6840-10μmol
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
10μl
$69.0 2023-05-18
Life Chemicals
F0920-6840-20μmol
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
20μl
$79.0 2023-05-18
Life Chemicals
F0920-6840-1mg
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
1mg
$54.0 2023-05-18
Life Chemicals
F0920-6840-2mg
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
2mg
$59.0 2023-05-18
Life Chemicals
F0920-6840-3mg
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
3mg
$63.0 2023-05-18
Life Chemicals
F0920-6840-4mg
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
4mg
$66.0 2023-05-18
Life Chemicals
F0920-6840-5mg
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
5mg
$69.0 2023-05-18
Life Chemicals
F0920-6840-10mg
2-({[4-(benzylamino)quinazolin-2-yl]sulfanyl}methyl)-7-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
688354-52-1 90%+
10mg
$79.0 2023-05-18

Additional information on 2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one

Recent Advances in the Study of 2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one (CAS: 688354-52-1)

The compound 2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one (CAS: 688354-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinazoline and pyrido-pyrimidinone scaffolds, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzylamino and sulfanyl groups could significantly improve the compound's binding affinity to target proteins, particularly kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as a kinase inhibitor.

Another key area of investigation has been the compound's pharmacokinetic profile. A preclinical study conducted by researchers at the National Institutes of Health (NIH) revealed that 2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one exhibits favorable oral bioavailability and metabolic stability in rodent models. These findings suggest that the compound could be a viable candidate for further development as an oral therapeutic agent.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in other therapeutic areas. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent anti-inflammatory effects by modulating the NF-κB signaling pathway. This dual functionality—targeting both kinases and inflammatory pathways—positions the compound as a promising multi-targeted agent for complex diseases such as cancer and autoimmune disorders.

Despite these promising findings, challenges remain in the development of 2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and rigorous preclinical testing. Nevertheless, the compound's unique chemical structure and versatile biological activity make it a compelling subject for ongoing research in the field of medicinal chemistry.

In conclusion, the latest research on 2-({4-(benzylamino)quinazolin-2-ylsulfanyl}methyl)-7-chloro-4H-pyrido1,2-apyrimidin-4-one underscores its potential as a multi-faceted therapeutic agent. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action in greater detail, and advancing it through the drug development pipeline. The compound's progress will be closely monitored by researchers and industry professionals alike, as it represents a promising avenue for the treatment of various diseases.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.